Cas no 917748-07-3 ((2-Chloro-6,7-dimethyl-quinolin-3-ylmethyl)-phenethyl-amine)

(2-Chloro-6,7-dimethyl-quinolin-3-ylmethyl)-phenethyl-amine structure
917748-07-3 structure
Product Name:(2-Chloro-6,7-dimethyl-quinolin-3-ylmethyl)-phenethyl-amine
CAS No:917748-07-3
MF:C20H21ClN2
MW:324.847143888474
CID:3082595
PubChem ID:18524398
Update Time:2025-04-21

(2-Chloro-6,7-dimethyl-quinolin-3-ylmethyl)-phenethyl-amine Chemical and Physical Properties

Names and Identifiers

    • (2-Chloro-6,7-dimethyl-quinolin-3-ylmethyl)-phenethyl-amine
    • AKOS000678828
    • 917748-07-3
    • SB73075
    • N-((2-Chloro-6,7-dimethylquinolin-3-yl)methyl)-2-phenylethanamine
    • MDL: MFCD08899089
    • Inchi: 1S/C20H21ClN2/c1-14-10-17-12-18(20(21)23-19(17)11-15(14)2)13-22-9-8-16-6-4-3-5-7-16/h3-7,10-12,22H,8-9,13H2,1-2H3
    • InChI Key: PDRDGJSUOHOXRD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C2C=C(C)C(C)=CC2=N1)CNCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 324.1393264Da
  • Monoisotopic Mass: 324.1393264Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 24.9Ų

(2-Chloro-6,7-dimethyl-quinolin-3-ylmethyl)-phenethyl-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM264694-5g
N-((2-Chloro-6,7-dimethylquinolin-3-yl)methyl)-2-phenylethanamine
917748-07-3 97%
5g
$825 2021-08-18
Crysdot LLC
CD11016569-5g
N-((2-Chloro-6,7-dimethylquinolin-3-yl)methyl)-2-phenylethanamine
917748-07-3 97%
5g
$874 2024-07-19
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